![molecular formula C12H27ClSi B1271424 Chloro(decyl)dimethylsilane CAS No. 38051-57-9](/img/structure/B1271424.png)
Chloro(decyl)dimethylsilane
Overview
Description
Chloro(decyl)dimethylsilane (CDMS) is a silane compound with a variety of uses, including as a reagent in organic synthesis, as a coating agent, and as a surfactant. It is a colorless liquid with a boiling point of 202 °C and a flash point of -5 °C. CDMS has been increasingly studied in recent years due to its unique properties and potential applications.
Scientific Research Applications
Molecular Structure and Coordination
Chloro(decyl)dimethylsilane, along with its derivatives, has been extensively studied for its unique molecular structure, particularly in the context of pentacoordinated silicon. Studies reveal that such compounds often exhibit a trigonal-bipyramidal coordination with interesting axial positions of atoms like oxygen and chlorine. This unique structure is evident in compounds like chloro[1-{1,1-dimethyl-2-(4′methoxybenzoyl)hydrazonium} methyl]dimethylsilane and its analogs (Macharashvili et al., 1988).
Surface Modification and Silylating Agents
One of the significant applications of this compound derivatives is in surface modification. These compounds are used as efficient silylating agents for chemical modifications, particularly on hydroxylated silicon dioxide preparations. For instance, N-silyldimethylamines, derived from similar compounds, have been shown to effectively modify surfaces, providing enhanced hydrolytic stability due to the formation of a protective layer (Schneider et al., 1990).
Synthesis of Heterocycles and Chemical Transformations
This compound derivatives are instrumental in synthesizing novel heterocyclic compounds. These compounds participate in reactions forming zwitterionic structures and novel silacyclanes, which are crucial in advancing heterocyclic chemistry. Their reactivity and the ability to form novel compounds have been demonstrated in various studies, such as the synthesis of new zwitterionic heterocycles derived from 1-chloro(dimethyl)silyl-1-borylalkenes (Wrackmeyer et al., 2000).
Applications in Capillary Chromatography
In the field of analytical chemistry, this compound and its derivatives find application as silanizing agents in micellar electrokinetic capillary chromatography. Their ability to form stable coatings on the surface of fused-silica capillaries enhances the efficiency and reproducibility of chromatographic separations, as demonstrated in specific studies involving the analysis of amino acids (Luo et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Chloro(decyl)dimethylsilane is primarily used to coat surfaces . It can be applied as a monolayer or multilayer on various substrates such as silicon, glass, metal, polymers, and ceramics . The primary targets of this compound are these substrate surfaces.
Mode of Action
This compound forms a polymer film on the surfaces it is applied to . This film is hydrophobic, providing good resistance against organic solvents and water . The coating can be patterned by using hydrochloric acid to etch the substrate in specific patterns .
Result of Action
The primary result of this compound’s action is the formation of a hydrophobic coating on the surfaces it is applied to . This coating provides good resistance against organic solvents and water . It has been shown to improve the performance of chromatographic science techniques .
Action Environment
The efficacy and stability of this compound can be influenced by environmental factors. For instance, the presence of moisture can lead to the hydrolysis of the compound . Therefore, it is typically stored and used under dry conditions to maintain its stability and effectiveness .
Biochemical Analysis
Biochemical Properties
Chloro(decyl)dimethylsilane plays a significant role in biochemical reactions, particularly in the synthesis of substances and laboratory chemicals . It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to cause severe skin burns and eye damage, indicating its strong reactivity with biological tissues . The compound’s interactions are primarily characterized by its ability to form covalent bonds with biomolecules, leading to alterations in their structure and function.
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. It influences cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism . The compound’s corrosive nature can lead to cell damage and apoptosis, particularly in skin and eye tissues. Additionally, its interaction with cellular components can result in changes in membrane integrity and permeability.
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form covalent bonds with biomolecules, leading to enzyme inhibition or activation . This compound can bind to proteins and enzymes, altering their conformation and activity. It also affects gene expression by interacting with DNA and transcription factors, leading to changes in the transcriptional activity of specific genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is known for its stability under inert gas conditions but is sensitive to moisture . Over time, it can degrade, leading to a decrease in its reactivity and effectiveness. Long-term exposure to this compound can result in chronic cellular damage and alterations in cellular function, as observed in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may cause mild irritation and inflammation, while at high doses, it can lead to severe toxicity and adverse effects . Threshold effects have been observed, where a specific dosage level results in a significant increase in toxicity. High doses can cause systemic toxicity, affecting multiple organs and leading to severe health consequences.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors . It can affect metabolic flux and alter metabolite levels, leading to changes in cellular metabolism. The compound’s metabolic pathways include its breakdown and conversion into other chemical species, which can further interact with cellular components and influence metabolic processes.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms . It interacts with transporters and binding proteins, which facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific tissues can affect its activity and function, leading to localized effects and potential toxicity.
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications . It can be directed to specific compartments or organelles within the cell, where it exerts its effects. The compound’s activity and function can be affected by its localization, leading to changes in cellular processes and overall cell function.
properties
IUPAC Name |
chloro-decyl-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27ClSi/c1-4-5-6-7-8-9-10-11-12-14(2,3)13/h4-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLZGHBNDPINFKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC[Si](C)(C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27ClSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90885702 | |
Record name | Silane, chlorodecyldimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90885702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38051-57-9 | |
Record name | Chlorodecyldimethylsilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38051-57-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Silane, chlorodecyldimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Silane, chlorodecyldimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90885702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chlorodecyldimethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.857 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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